Cas no 1207037-41-9 (1-(2-chlorophenyl)-N-[(3,4-dimethoxyphenyl)methyl]-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(2-chlorophenyl)-N-[(3,4-dimethoxyphenyl)methyl]-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1207037-41-9
• MF: C₂₃H₂₀ClN₅O₃
• MW: 449.889603614807
• CID: 5392223
• Update Time: 2025-10-30

1-(2-chlorophenyl)-N-[(3,4-dimethoxyphenyl)methyl]-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)-N-[(3,4-dimethoxyphenyl)methyl]-5-pyridin-3-yltriazole-4-carboxamide
• 1-(2-chlorophenyl)-N-[(3,4-dimethoxyphenyl)methyl]-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C23H20ClN5O3/c1-31-19-10-9-15(12-20(19)32-2)13-26-23(30)21-22(16-6-5-11-25-14-16)29(28-27-21)18-8-4-3-7-17(18)24/h3-12,14H,13H2,1-2H3,(H,26,30)
• InChI Key： IPGOBBMXLCUQNP-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2Cl)C(C2=CC=CN=C2)=C(C(NCC2=CC=C(OC)C(OC)=C2)=O)N=N1

Additional information on 1-(2-chlorophenyl)-N-[(3,4-dimethoxyphenyl)methyl]-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide

Recent Advances in the Study of 1-(2-chlorophenyl)-N-[(3,4-dimethoxyphenyl)methyl]-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide (CAS: 1207037-41-9)

The compound 1-(2-chlorophenyl)-N-[(3,4-dimethoxyphenyl)methyl]-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide (CAS: 1207037-41-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This triazole-based small molecule has been identified as a promising candidate for targeting specific biological pathways, particularly in the context of inflammation and oncology. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to modulate the activity of certain kinase enzymes, which play a critical role in cell signaling and proliferation. In vitro assays have demonstrated that 1-(2-chlorophenyl)-N-[(3,4-dimethoxyphenyl)methyl]-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide exhibits selective inhibition against a subset of kinases, suggesting its potential as a targeted therapy for diseases characterized by dysregulated kinase activity. Furthermore, structural-activity relationship (SAR) studies have provided insights into the molecular features that contribute to its binding affinity and selectivity.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's anti-inflammatory effects. Animal models of inflammatory diseases have shown that administration of 1-(2-chlorophenyl)-N-[(3,4-dimethoxyphenyl)methyl]-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide leads to a significant reduction in pro-inflammatory cytokine levels and amelioration of disease symptoms. These findings highlight its potential as a dual-function agent, capable of addressing both inflammatory and proliferative aspects of complex diseases.

Pharmacokinetic studies have also been conducted to evaluate the compound's bioavailability, metabolic stability, and tissue distribution. Results indicate that 1-(2-chlorophenyl)-N-[(3,4-dimethoxyphenyl)methyl]-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide exhibits favorable pharmacokinetic profiles, with adequate oral absorption and moderate half-life. These properties make it a viable candidate for further development as an oral therapeutic agent.

Despite these promising findings, challenges remain in optimizing the compound's efficacy and minimizing potential off-target effects. Ongoing research is focused on refining its chemical structure to enhance potency and reduce toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 1-(2-chlorophenyl)-N-[(3,4-dimethoxyphenyl)methyl]-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide (CAS: 1207037-41-9) represents a novel and versatile scaffold with significant therapeutic potential. Continued research into its biological activities and optimization of its pharmacological properties will be crucial for its successful development as a drug candidate. The compound's unique combination of kinase inhibition and anti-inflammatory effects positions it as a promising lead for the treatment of a range of diseases, including cancer and chronic inflammatory conditions.